BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide to 1-Fluoro-2-iodobenzene:
Safety, Handling, and Toxicological Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Fluoro-2-iodobenzene

Cat. No.: B1346556

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 1-Fluoro-2-
iodobenzene (CAS No. 348-52-7), a versatile aromatic compound utilized as a key
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its unique substitution
pattern with both fluorine and iodine atoms makes it a valuable building block in organic
synthesis and material science.[1] This guide is intended to furnish researchers, scientists, and
drug development professionals with detailed safety information, handling procedures, and
toxicological data to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Fluoro-2-iodobenzene is
presented in the table below. This data is essential for understanding its behavior under various
experimental conditions.
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Property Value Source(s)

Molecular Formula CeHaFI [1112][3]

Molecular Weight 222.00 g/mol [11[2][3]
Colorless to light yellow,

Appearance o [11[4115]
orange, or green clear liquid

Odor Odorless [4115]

Melting Point -41.5°C /[ -42.7 °F [31[4]I5]

- _ 188-189°C/370.4-372.2 °F

Boiling Point [1][4][5]
@ 760 mmHg

Density 1.903-1.93 g/mL at 25 °C [11[4115]

Flash Point 71°C/159.8 °F [31[4][5]

Refractive Index (n20/D)

1.5880 - 1.5920 @ 20°C

[1](6]

Vapor Density

7.66

[4]1[5]

Solubility

No information available

[4]115]

Hazard Identification and Classification

1-Fluoro-2-iodobenzene is classified as a hazardous chemical.[4][5] The following table

summarizes its hazard classification according to the Globally Harmonized System (GHS).
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Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

) H318: Causes serious eye
Serious Eye Damage/Eye

o Category 1/2A damage / H319: Causes
Irritation . S
serious eye irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation

Source:[2][3][4][5]1[7118]
Signal Word: Danger[2][3][8]

Primary Hazards: Corrosive, Irritant[2]

Toxicological Summary

The toxicological properties of 1-Fluoro-2-iodobenzene have not been fully investigated.[4][5]
However, based on its classification, it is harmful if swallowed and causes skin and serious eye
irritation.[2][4][5] Inhalation of high vapor concentrations may lead to symptoms such as
headache, dizziness, tiredness, nausea, and vomiting.[4][5]
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Toxicological Endpoint Result/Information

Acute Oral Toxicity Category 4 (Harmful if swallowed)
Mutagenic Effects No information available
Reproductive Effects No information available
Developmental Effects No information available
Teratogenicity No information available

Not listed by IARC, NTP, ACGIH, OSHA, or

Carcinogenicity Mexi
exico

Specific Target Organ Toxicity (Single Exposure)  Respiratory system

Specific Target Organ Toxicity (Repeated
None known
Exposure)

Aspiration Hazard No information available

Source:[4][5]

Experimental Protocols

While specific toxicological studies for 1-Fluoro-2-iodobenzene are not readily available in the
public domain, the following sections describe standardized OECD guidelines that would be
used to assess the skin irritation and acute oral toxicity of such a chemical.

Skin Irritation Testing (Based on OECD Guideline 439)

This in vitro method utilizes a reconstructed human epidermis (RhE) model to assess the
potential of a substance to cause skin irritation.[1][4][9]

Principle: The test chemical is applied topically to the RhE tissue. Skin irritation is identified by
its ability to decrease cell viability below a defined threshold (< 50%).[5][9] Cell viability is
measured by the enzymatic conversion of the vital dye MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) into a blue formazan salt, which is then quantified
spectrophotometrically after extraction from the tissue.[5]
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Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated in culture medium.

[1]

Test Substance Application: A defined amount of the test substance (e.g., 30 pL for liquids or
25 mg for solids) is applied to the surface of the RhE tissue in triplicate.[5]

Controls: Negative (e.g., ultrapure water) and positive (e.g., 5% SDS) controls are run
concurrently.[5]

Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).[5]

Rinsing and Recovery: The test substance is washed off, and the tissues are transferred to
fresh medium for a recovery period (e.g., 42 hours).[5]

Viability Assessment: Tissues are incubated with MTT solution for approximately 3 hours.
The formazan salt is then extracted, and the optical density is measured.

Classification: If the mean tissue viability is reduced to < 50% of the negative control, the
substance is classified as a skin irritant.[4][5][9]

Acute Oral Toxicity — Acute Toxic Class Method (Based
on OECD Guideline 423)

This method is used to estimate the acute oral toxicity of a substance. It involves a stepwise

procedure with the use of a minimal number of animals.

Principle: The method uses a set of defined starting doses (e.g., 5, 50, 300, and 2000 mg/kg

body weight). The outcome of testing at one dose level determines the next step. The objective

is to identify the dose that causes mortality or evident toxicity.

Methodology:

Animal Selection: Healthy, young adult rodents of a single sex (females are generally
preferred) are used.
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e Housing and Fasting: Animals are caged individually and fasted prior to dosing.
o Dose Administration: The test substance is administered orally by gavage in a single dose.
o Stepwise Procedure:

o Testing is initiated using a starting dose (selected based on available information) in a
group of three animals.

o If mortality occurs, the test is repeated at a lower dose.
o If no mortality occurs, the test is repeated at a higher dose.

e Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, and behavior), and body weight changes for at least 14 days.[]

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

o Classification: The substance is classified into one of five toxicity categories based on the
observed mortality at the tested dose levels.

Handling, Storage, and Emergency Procedures
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4][5]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[4]

» Respiratory Protection: Use only in a well-ventilated area. If needed, use a NIOSH/MSHA
approved respirator.

Handling and Storage

» Handling: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink,
or smoke when using this product.[4] Avoid breathing dust, fume, gas, mist, vapors, or spray.
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[4] Keep away from open flames, hot surfaces, and sources of ignition.[4][10]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][5]
Keep away from heat, sparks, and flame.[3][4] This material is light-sensitive and may
darken in color during storage; protect from direct sunlight.[3][4][5] Store under an inert gas
atmosphere.[7]

First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[4][5]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[4][5]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor/physician if you feel unwell.[4][5]

 Ingestion: Clean mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.[3][4][5]

Spill Response Workflow

The following diagram outlines the logical steps for responding to a spill of 1-Fluoro-2-
iodobenzene.
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Evacuate non-essential personnel
and ensure adequate ventilation

i

Wear appropriate PPE:
- Chemical resistant gloves
- Safety goggles
- Respirator (if needed)

i

Remove all sources of ignition
(flames, sparks, hot surfaces)

i

Contain the spill using
non-combustible absorbent material
(e.g., sand, earth, vermiculite)

'

Carefully collect the absorbed material
into a suitable, closed container
for disposal

Glean the affected area thoroughla

Dispose of waste according to
local, regional, and national
hazardous waste regulations

Spill Response Complete

Click to download full resolution via product page

Workflow for handling a 1-Fluoro-2-iodobenzene spill.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1346556?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4][5] It is imperative to consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[4][5] Dispose of
contents and container to an approved waste disposal plant.[4][5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz2), dry chemical, or
chemical foam.[4] Water mist may be used to cool closed containers.[4]

o Specific Hazards: The material is combustible and containers may explode when heated.[4]

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (COz), hydrogen
iodide, and hydrogen chloride gas.[4]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
a full face-piece operated in pressure-demand or other positive pressure mode, and full
protective gear.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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